4-Chloro-2-methylphenyl 2-bromo-3,4,5-trimethoxybenzoate

• Molecular Formula: C17H16BrClO5
• Molecular Weight: 415.7 g/mol
• IUPAC Name: (4-chloro-2-methylphenyl) 2-bromo-3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C17H16BrClO5/c1-9-7-10(19)5-6-12(9)24-17(20)11-8-13(21-2)15(22-3)16(23-4)14(11)18/h5-8H,1-4H3
• InChI Key: ZFTHSLAIYMWTNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OC(=O)C2=CC(=C(C(=C2Br)OC)OC)OC

Description

4-Chloro-2-methylphenyl 2-bromo-3,4,5-trimethoxybenzoate is a chemical compound with the molecular formula C17H16BrClO5 and a molecular weight of 415.671 g/mol . This compound is part of a collection of rare and unique chemicals used in early discovery research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-2-methylphenyl 2-bromo-3,4,5-trimethoxybenzoate typically involves the esterification of 4-chloro-2-methylphenol with 2-bromo-3,4,5-trimethoxybenzoic acid. The reaction is carried out in the presence of a suitable catalyst and under controlled temperature conditions to ensure high yield and purity .

Industrial Production Methods

standard organic synthesis techniques involving esterification and bromination reactions are employed .

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2-methylphenyl 2-bromo-3,4,5-trimethoxybenzoate undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction:

Common Reagents and Conditions

Common reagents used in these reactions include N-bromosuccinimide (NBS) for bromination and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of derivatives with different functional groups .

Scientific Research Applications

4-Chloro-2-methylphenyl 2-bromo-3,4,5-trimethoxybenzoate is used in various scientific research applications, including:

Chemistry: As a building block in organic synthesis and for studying reaction mechanisms.

Biology and Medicine:

Industry: Limited industrial applications, primarily in research and development settings.

Mechanism of Action

its effects are likely mediated through interactions with specific molecular targets and pathways, depending on the context of its use .

Comparison with Similar Compounds

Similar Compounds

Methyl 3,4,5-trimethoxybenzoate: A closely related compound with similar structural features.

Methyl 2,6-dibromo-3,4,5-trimethoxybenzoate: Another derivative with bromine substitutions.